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Abstract
2-Thiophenemethanol, a versatile heterocyclic alcohol, serves as a critical building block in

the synthesis of a wide array of organic molecules. Its unique chemical structure, featuring a

reactive hydroxymethyl group attached to a thiophene ring, makes it an indispensable

intermediate in the pharmaceutical, agrochemical, and material science industries. This

technical guide provides a comprehensive overview of the commercial availability of 2-
Thiophenemethanol, its key applications in research and development, and detailed

experimental protocols for its use in common synthetic transformations.

Introduction to 2-Thiophenemethanol
2-Thiophenemethanol, also known as 2-(Hydroxymethyl)thiophene or Thenyl alcohol, is a

colorless to light yellow liquid with the chemical formula C₅H₆OS. The thiophene moiety is a

well-established pharmacophore in medicinal chemistry, and the hydroxyl group provides a

reactive handle for a variety of chemical modifications. This combination of features makes 2-
Thiophenemethanol a valuable starting material for the synthesis of more complex molecules

with diverse biological and physical properties.
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2-Thiophenemethanol is readily available from a multitude of global chemical suppliers. It is

typically offered in various purity grades, ranging from technical grade to high-purity (99%+)

suitable for sensitive applications in pharmaceutical synthesis. The following tables summarize

the availability of 2-Thiophenemethanol from prominent suppliers, highlighting common

purities, quantities, and representative pricing.

Table 1: Major Global Suppliers of 2-Thiophenemethanol

Supplier Purity Available Quantities

Sigma-Aldrich (Merck) 98% 25 g, 100 g

Thermo Fisher Scientific (Alfa

Aesar)
97%, 99+% 25 g, 100 g

TCI (Tokyo Chemical Industry) >98.0% (GC) 25 g, 100 g, 500 g

Santa Cruz Biotechnology Not specified Contact for details

Chem-Impex ≥ 99% (GC) 5 g, 25 g, 100 g, 250 g, 1 kg

Table 2: Representative Pricing for 2-Thiophenemethanol

Supplier Purity Quantity Price (USD)

Thermo Fisher

Scientific
97% 100 g $152.00

TCI America >98.0% 25 g $124.00

Chem-Impex ≥ 99% 25 g $39.16

Chem-Impex ≥ 99% 100 g $123.08

Chem-Impex ≥ 99% 1 kg $514.37

Note: Prices are subject to change and may vary by region. It is advisable to consult the

suppliers' websites for the most current pricing and availability.
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2-Thiophenemethanol is a versatile reagent with broad applications in organic synthesis and

medicinal chemistry.

Pharmaceutical Synthesis
The thiophene ring is a key structural motif in numerous pharmaceuticals. 2-
Thiophenemethanol serves as a crucial intermediate in the synthesis of several important

drugs. For instance, it is a precursor to 2-thiopheneethanol, which is used in the synthesis of

the antiplatelet agent Clopidogrel.[1] The ability to introduce the thiophene moiety early in a

synthetic route makes 2-Thiophenemethanol a valuable starting material for drug discovery

programs.

Organic Synthesis
In general organic synthesis, 2-Thiophenemethanol is utilized in a variety of reactions,

including:

Esterification: The hydroxyl group can be readily esterified with carboxylic acids or their

derivatives to form thienyl esters.

Alkylation: It can be used as an alkylating agent to introduce the 2-thenyl group onto other

molecules.

Halogenation: The hydroxyl group can be replaced by a halogen, such as chlorine, to

produce 2-(halomethyl)thiophenes, which are themselves versatile synthetic intermediates.

[2][3]

Material Science
The electronic properties of the thiophene ring make it a desirable component in organic

electronic materials. 2-Thiophenemethanol can be used in the synthesis of monomers for

conductive polymers and other functional materials with applications in sensors and organic

light-emitting diodes (OLEDs).

Experimental Protocols
This section provides a detailed protocol for a key synthetic transformation utilizing 2-
Thiophenemethanol: the synthesis of 2-(Chloromethyl)thiophene. This reaction is a
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fundamental step for further functionalization of the thiophene ring.

Synthesis of 2-(Chloromethyl)thiophene from 2-
Thiophenemethanol[2][3]
Reaction Scheme:

Reactants

Products

2-Thiophenemethanol

2-(Chloromethyl)thiophene

CH₂Cl₂ (solvent)
0°C to RT

Thionyl Chloride (SOCl₂)

Pyridine

SO₂

Pyridinium chloride

Click to download full resolution via product page

A representative reaction scheme for the synthesis of 2-(Chloromethyl)thiophene.

Materials:

2-Thiophenemethanol (5.58 g, 50.9 mmol)

Pyridine (6.0 g, 76.3 mmol)

Thionyl chloride
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Anhydrous dichloromethane (600 mL)

Water (500 mL)

5% aqueous sodium bicarbonate solution (600 mL)

Brine (300 mL)

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve 2-Thiophenemethanol and pyridine in anhydrous

dichloromethane at 0°C.

Slowly add thionyl chloride dropwise to the solution while maintaining the temperature at

0°C.

Stir the reaction mixture at 0°C for 1 hour.

Allow the reaction to warm to room temperature and continue stirring overnight.

Quench the reaction by the addition of water.

Separate the organic layer.

Extract the aqueous layer twice with dichloromethane.

Combine the organic layers and wash sequentially with 5% aqueous sodium bicarbonate

solution and brine.

Dry the organic layer with anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 2-(Chloromethyl)thiophene as an

oil.
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The following diagram illustrates a typical workflow for a research organization from identifying

the need for 2-Thiophenemethanol to its experimental application.

Planning & Sourcing

Logistics & Handling

Experimental Use

Identify Need for
2-Thiophenemethanol in Synthesis

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI)
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and Price
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Log into Chemical Inventory System

Store at Recommended
Temperature (2-8°C)
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(NMR, MS, etc.)
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Procurement and experimental workflow for 2-Thiophenemethanol.

Role in a Drug Discovery Pathway
This diagram illustrates the position of 2-Thiophenemethanol as a building block in a

simplified drug discovery and development pipeline.

Chemical Synthesis Drug Development Regulatory Approval

2-Thiophenemethanol
(Building Block)

Synthesis of Key
Intermediate

Active Pharmaceutical
Ingredient (API) Synthesis Formulation Studies Preclinical Testing Clinical Trials Regulatory Submission

and Approval
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Simplified role of 2-Thiophenemethanol in a drug discovery pipeline.

Conclusion
2-Thiophenemethanol is a commercially accessible and synthetically versatile chemical that

plays a significant role in modern organic chemistry, particularly in the development of new

pharmaceuticals and materials. Its straightforward reactivity, combined with the favorable

properties of the thiophene ring system, ensures its continued importance as a key building

block for researchers and drug development professionals. This guide has provided a snapshot

of its commercial landscape, highlighted its primary applications, and offered a detailed

experimental protocol to aid in its practical use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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